Cas no 25264-81-7 (Perfluoroheptanamidine)

• Product Name: Perfluoroheptanamidine
• CAS No: 25264-81-7
• MF: C₇H₃F₁₃N₂
• MW: 362.091367006302
• CID: 1421797
• PubChem ID: 20254612
• Update Time: 2025-05-24

Perfluoroheptanamidine Chemical and Physical Properties

Names and Identifiers

• Heptanimidamide, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptanimidamide
• DTXSID90895523
• 25264-81-7
• NS00112097
• SCHEMBL4420537
• perfluoroheptanamidine
• AKOS016015517
• Perfluoroheptanamidine

• Inchi： 1S/C7H3F13N2/c8-2(9,1(21)22)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20/h(H3,21,22)
• InChI Key： RUGWGAKEPDIGRV-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=N)N)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 362.00889
• Monoisotopic Mass: 362.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 49.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on Perfluoroheptanamidine

Comprehensive Guide to Perfluoroheptanamidine (CAS No. 25264-81-7): Properties, Applications, and Industry Insights

Perfluoroheptanamidine (CAS No. 25264-81-7) is a fluorinated organic compound gaining attention in advanced material science and specialty chemistry. This perfluorinated amidine derivative exhibits unique properties due to its fully fluorinated carbon chain, making it valuable for high-performance applications. Researchers and industries are increasingly exploring its potential in coatings, surfactants, and electronic materials, aligning with the growing demand for fluorochemical solutions in sustainable technologies.

The molecular structure of Perfluoroheptanamidine features a seven-carbon backbone with terminal amidine functionality, offering exceptional thermal stability and chemical resistance. These characteristics have spurred interest in its use for water-repellent coatings and anti-fouling surfaces—key focus areas in green building materials and marine applications. Recent studies highlight its compatibility with nano-coating technologies, addressing consumer demands for durable, eco-friendly surface treatments.

In the pharmaceutical sector, 25264-81-7 is being investigated as a potential building block for fluorinated drug candidates. The compound's ability to enhance metabolic stability aligns with current trends in precision medicine development. However, researchers emphasize the need for thorough toxicological profiling, reflecting the industry's shift toward safer chemical design principles.

Environmental considerations surrounding perfluorinated compounds have led to innovations in Perfluoroheptanamidine recycling processes. Advanced degradation techniques using plasma treatment and supercritical water oxidation are being developed to address persistence concerns. These advancements respond to regulatory pressures and consumer preferences for circular economy solutions in chemical manufacturing.

The electronics industry values Perfluoroheptanamidine for its dielectric properties and compatibility with semiconductor fabrication processes. As 5G technology and flexible electronics evolve, this compound shows promise in high-frequency dielectric layers. Manufacturers are optimizing purification methods to meet the ultra-high purity standards required for these cutting-edge applications.

Analytical characterization of 25264-81-7 typically involves NMR spectroscopy and mass spectrometry techniques. Recent method developments enable detection at trace levels, supporting quality control in sensitive applications. These analytical advances facilitate compliance with increasingly stringent material safety regulations across global markets.

Supply chain dynamics for Perfluoroheptanamidine reflect broader trends in specialty chemicals distribution. Manufacturers are implementing blockchain tracking systems to ensure material provenance and quality consistency—a response to growing customer demands for supply chain transparency in performance chemicals.

Future research directions for Perfluoroheptanamidine include exploration of its self-assembly properties and potential in energy storage systems. The compound's unique electronic configuration shows promise for lithium battery components, aligning with global pushes for renewable energy storage solutions. Collaborative projects between academia and industry aim to unlock these advanced applications while addressing environmental considerations.

Handling protocols for 25264-81-7 emphasize proper ventilation systems and personal protective equipment, reflecting modern laboratory safety standards. These practices ensure safe utilization across research and industrial settings while maintaining product integrity. Training programs now incorporate virtual reality simulations for hazardous material handling, representing technological integration in chemical safety education.

Market analysts project steady growth for perfluorinated amidines, driven by expanding applications in green chemistry initiatives. The development of bio-based alternatives to traditional fluorochemicals presents both challenges and opportunities for Perfluoroheptanamidine producers. Strategic investments in alternative synthesis routes are expected to shape the compound's commercial trajectory in coming years.